Cas no 84524-95-8 (4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER)

• Product Name: 4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER
• CAS No: 84524-95-8
• MF: C₁₂H₂₁ClO₂
• MW: 232.746943235397
• CID: 3308174
• PubChem ID: 12822742
• Update Time: 2025-04-21

4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER
• 84524-95-8
• Ethyl 3-(1-chloro-1-methylethyl)-5-methyl-4-hexenoate
• DB-157512

• Inchi： 1S/C12H21ClO2/c1-6-15-11(14)8-10(7-9(2)3)12(4,5)13/h7,10H,6,8H2,1-5H3
• InChI Key： YHCKDYPJEMYSKI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C(Cl)(C)C)/C=C(/C)\C

Computed Properties

• Exact Mass: 232.1230076Da
• Monoisotopic Mass: 232.1230076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų